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Cat. No.: B15190844

Audience: Researchers, scientists, and drug development professionals.
Introduction

Single-cell RNA sequencing (scRNA-seq) has revolutionized our ability to dissect cellular
heterogeneity within complex tissues. A critical and often challenging aspect of a successful
ScRNA-seq experiment is the preparation of a high-quality single-cell suspension from primary
tissues or cell cultures. During this process, cells are subjected to enzymatic and mechanical
stress, which can lead to reduced cell viability, RNA degradation, and the introduction of
transcriptional artifacts, thereby compromising the accuracy of the resulting data.

Zau8FV383Z is a novel, state-of-the-art cell preservation and RNA stabilization solution
designed to mitigate these challenges. It is a cell-permeable reagent that acts at multiple levels
to ensure the preservation of the native transcriptomic state of individual cells from the moment
of dissociation through to library preparation. This application note provides detailed protocols
for the use of Zau8FV383Z in preparing single-cell suspensions for sScRNA-seq and presents
data demonstrating its efficacy in improving data quality.

Mechanism of Action

Zau8FV383Z employs a dual-action mechanism to protect cells and their RNA content. Firstly,
its proprietary formulation helps to stabilize cell membranes, making them more resilient to the
mechanical stresses of dissociation and centrifugation. Secondly, it contains a potent,
reversible inhibitor of a broad spectrum of RNases, which rapidly inactivates these enzymes
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upon cell lysis, thereby preserving RNA integrity. This dual functionality ensures that the
transcriptomic profiles captured by scRNA-seq are a more faithful representation of the in vivo
state of the cells.
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Prepare Dissociation Master Mix
(with Zau8FV3832)

Gncubate with Master Mix)
:
(Quench Dissociatior)
:
Gilter through 40um Straine)
:
(Centrifuge and Resuspend)
(in buffer with Zau8FV3832)
:
(Count Cells and Assess Viability)

Proceed to Library Prep
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Sample Prep Challenges Zau8FV383Z Solutions
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 To cite this document: BenchChem. [Application Note: Zau8FV383Z for Enhanced Single-
Cell Sequencing Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15190844#using-zau8fv383z-for-single-cell-
sequencing-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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